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Introduction

Flagellin, the principal protein component of bacterial flagella, is a potent activator of the
innate immune system. It is recognized by Toll-like receptor 5 (TLR5), a pattern recognition
receptor expressed on the surface of various immune cells, including monocytes,
macrophages, and dendritic cells, as well as non-immune cells like intestinal epithelial cells.[1]
[2][3] The interaction between flagellin and TLR5 triggers a signaling cascade that leads to the
production and secretion of a variety of pro-inflammatory cytokines and chemokines.[1][4] This
response is a critical component of the host's first-line defense against bacterial infections.

This document provides detailed protocols for in vitro assays to measure flagellin-induced
cytokine production in human Peripheral Blood Mononuclear Cells (PBMCSs). It also includes an
overview of the TLR5 signaling pathway and expected cytokine profiles following flagellin
stimulation.

TLR5 Signaling Pathway

Flagellin binding to TLR5 initiates a MyD88-dependent signaling pathway.[1][5][6] This
cascade involves the recruitment of adaptor proteins and kinases, ultimately leading to the
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activation of transcription factors such as NF-kB and AP-1. These transcription factors then
drive the expression of genes encoding pro-inflammatory cytokines.[6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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